Cas no 1019608-12-8 (N-(3-chloro-2-methylphenyl)thiolan-3-amine)

• Product Name: N-(3-chloro-2-methylphenyl)thiolan-3-amine
• CAS No: 1019608-12-8
• MF: C₁₁H₁₄ClNS
• MW: 227.75356054306
• CID: 5229951
• PubChem ID: 43192009
• Update Time: 2026-03-07

N-(3-chloro-2-methylphenyl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, N-(3-chloro-2-methylphenyl)tetrahydro-
• n-(3-Chloro-2-methylphenyl)tetrahydrothiophen-3-amine
• N-(3-chloro-2-methylphenyl)thiolan-3-amine

• Inchi： 1S/C11H14ClNS/c1-8-10(12)3-2-4-11(8)13-9-5-6-14-7-9/h2-4,9,13H,5-7H2,1H3
• InChI Key： NKJFETKNIBKAIT-UHFFFAOYSA-N
• SMILES： N(C1CSCC1)C1C=CC=C(Cl)C=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(3-chloro-2-methylphenyl)thiolan-3-amine

Comprehensive Overview of N-(3-chloro-2-methylphenyl)thiolan-3-amine (CAS No. 1019608-12-8)

N-(3-chloro-2-methylphenyl)thiolan-3-amine (CAS No. 1019608-12-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the class of aryl-thiolane derivatives, which are known for their versatility in pharmaceutical and agrochemical research. The presence of both chloro and methyl substituents on the phenyl ring, combined with the thiolan-3-amine moiety, contributes to its distinct reactivity and functional utility.

In the context of modern research, N-(3-chloro-2-methylphenyl)thiolan-3-amine is frequently explored for its potential role in drug discovery and material science. Researchers are particularly interested in its structure-activity relationships (SAR), which could pave the way for novel therapeutic agents or advanced materials. The compound's molecular weight and lipophilicity are also critical factors that influence its bioavailability and interaction with biological targets, making it a subject of interest in medicinal chemistry.

One of the most searched questions related to this compound is: "What are the applications of N-(3-chloro-2-methylphenyl)thiolan-3-amine in pharmaceuticals?" While detailed clinical data may be limited, preliminary studies suggest its potential as a building block for small molecule inhibitors or ligands in enzyme modulation. Its chloro and methyl groups may enhance binding affinity to specific protein targets, a topic of high relevance in precision medicine and targeted therapy.

From a synthetic chemistry perspective, the preparation of N-(3-chloro-2-methylphenyl)thiolan-3-amine involves multi-step organic reactions, often starting from 3-chloro-2-methylaniline and thiolane derivatives. The optimization of these synthetic routes is a hot topic in green chemistry, as researchers aim to reduce waste and improve yield. This aligns with the growing demand for sustainable chemical processes, a trend heavily emphasized in recent environmental, social, and governance (ESG) initiatives.

Another frequently asked question is: "How does N-(3-chloro-2-methylphenyl)thiolan-3-amine compare to similar compounds in terms of stability?" The compound exhibits moderate stability under standard conditions, but its shelf life can be extended through proper storage in anhydrous environments and light-sensitive containers. This makes it suitable for long-term research projects, a key consideration for academic and industrial laboratories.

In the realm of analytical chemistry, N-(3-chloro-2-methylphenyl)thiolan-3-amine is typically characterized using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are essential for reproducibility in scientific studies. The compound's spectral data is often shared in research publications, contributing to the broader open science movement.

As the scientific community continues to explore the potential of N-(3-chloro-2-methylphenyl)thiolan-3-amine, its role in emerging technologies such as artificial intelligence-driven drug design cannot be overlooked. Machine learning models are increasingly used to predict the physicochemical properties and bioactivity of such compounds, accelerating the pace of discovery. This intersection of computational chemistry and experimental validation represents a cutting-edge area of research.

In summary, N-(3-chloro-2-methylphenyl)thiolan-3-amine (CAS No. 1019608-12-8) is a compound of significant scientific interest, with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and potential utility in targeted therapies make it a valuable subject for ongoing research. As advancements in synthetic methodologies and computational tools continue, the compound's relevance in addressing global challenges in healthcare and sustainability is expected to grow.